Cas no 353259-03-7 (4-(Pyrimidin-2-yloxy)benzonitrile)

4-(Pyrimidin-2-yloxy)benzonitrile structure

353259-03-7 structure

Product Name:4-(Pyrimidin-2-yloxy)benzonitrile

CAS No:353259-03-7

MF:C₁₁H₇N₃O

MW:197.192781686783

MDL:MFCD01927046

CID:1027292

PubChem ID:901072

Update Time:2025-04-20

4-(Pyrimidin-2-yloxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-(Pyrimidin-2-yloxy)benzonitrile
- 4-(2-Pyrimidinyloxy)benzenecarbonitrile
- AC1LIAWX
- AC1Q4R3O
- CTK7C8118
- pyrimidinyloxybenzenecarbonitrile
- A919045
- 4-(2-pyrimidinyloxy)benzonitrile
- HMS2779O18
- SB55871
- SMR000476425
- AKOS001359331
- MLS001179362
- MFCD01927046
- NA-0805
- EN300-26560
- DTXSID20358510
- CS-0171520
- Z53860472
- 353259-03-7
- 4-pyrimidin-2-yloxybenzonitrile
- CHEMBL1885749
- AI-204/31714053
- MDL： MFCD01927046
- Inchi： 1S/C11H7N3O/c12-8-9-2-4-10(5-3-9)15-11-13-6-1-7-14-11/h1-7H
- InChI Key： GJOHLRSDLHLMOW-UHFFFAOYSA-N
- SMILES： O(C1N=CC=CN=1)C1C=CC(C#N)=CC=1

Computed Properties

Exact Mass: 197.058911855g/mol
Monoisotopic Mass: 197.058911855g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 58.8Å²

Experimental Properties

Melting Point: 111-113°

4-(Pyrimidin-2-yloxy)benzonitrile Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280;P305+P351+P338
HazardClass：IRRITANT
Storage Condition：Room temperature

4-(Pyrimidin-2-yloxy)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM165273-10g	4-(2-Pyrimidinyloxy)benzenecarbonitrile	353259-03-7	97%	10g	$469	2021-08-05
Chemenu	CM165273-25g	4-(2-Pyrimidinyloxy)benzenecarbonitrile	353259-03-7	97%	25g	$987	2021-08-05
Alichem	A089001045-10g	4-(Pyrimidin-2-yloxy)benzonitrile	353259-03-7	97%	10g	$517.28	2023-09-02
TRC	P840443-50mg	4-(Pyrimidin-2-yloxy)benzonitrile	353259-03-7		50mg	$ 50.00	2022-06-02
TRC	P840443-100mg	4-(Pyrimidin-2-yloxy)benzonitrile	353259-03-7		100mg	$ 65.00	2022-06-02
TRC	P840443-500mg	4-(Pyrimidin-2-yloxy)benzonitrile	353259-03-7		500mg	$ 135.00	2022-06-02
Apollo Scientific	OR965738-1g	4-(Pyrimidin-2-yloxy)benzonitrile	353259-03-7	97%	1g	£130.00	2025-02-21
Apollo Scientific	OR965738-5g	4-(Pyrimidin-2-yloxy)benzonitrile	353259-03-7	97%	5g	£495.00	2025-02-21
abcr	AB257664-1 g	4-(2-Pyrimidinyloxy)benzenecarbonitrile; 95%	353259-03-7		1g	€223.80	2023-04-27
abcr	AB257664-5 g	4-(2-Pyrimidinyloxy)benzenecarbonitrile; 95%	353259-03-7		5g	€568.90	2023-04-27

4-(Pyrimidin-2-yloxy)benzonitrile Related Literature

1. Aggregation-induced emission enhancement of carbon quantum dots and applications in light emitting devices

Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
2. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
3. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535
4. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
5. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856

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